Cas no 600168-39-6 (2,4,6-Tris(3-bromopropyl)-1,3,5-triazine)

• Product Name: 2,4,6-Tris(3-bromopropyl)-1,3,5-triazine
• CAS No: 600168-39-6
• MF: C₁₂H₁₈Br₃N₃
• MW: 444.003420352936
• CID: 2834530
• PubChem ID: 71374309
• Update Time: 2025-04-21

2,4,6-Tris(3-bromopropyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tris(3-bromopropyl)-1,3,5-triazine
• 600168-39-6
• DTXSID00797100

• Inchi： 1S/C12H18Br3N3/c13-7-1-4-10-16-11(5-2-8-14)18-12(17-10)6-3-9-15/h1-9H2
• InChI Key： LBEXZWSMMSDPJY-UHFFFAOYSA-N
• SMILES： BrCCCC1N=C(CCCBr)N=C(CCCBr)N=1

Computed Properties

• Exact Mass: 442.90304Da
• Monoisotopic Mass: 440.90509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų